1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea

• Molecular Formula: C5H8N4OS
• Molecular Weight: 172.21 g/mol
• IUPAC Name: (4-methyl-1,2,5-oxadiazol-3-yl)methylthiourea
• InChI: InChI=1S/C5H8N4OS/c1-3-4(9-10-8-3)2-7-5(6)11/h2H2,1H3,(H3,6,7,11)
• InChI Key: RDGRXZYWRCKFFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1CNC(=S)N

Description

1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea is a useful research compound. Its molecular formula is C5H8N4OS and its molecular weight is 172.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared in accordance with the general method described in Example 12(a) by using 1-(4-methyl-1,2,5-oxadiazol-3-yl)methylamine (0.46 g, 4.1 mmol), benzoyl isothiocyanate (0.60 mL, 4.5 mmol) and ammonia in methanol (7 N, 25 mL) with the exception that the crude product isolated by filtration (0.55 g, 78% yield) was used in the next step without further purification.

Synthesis routes and methods II

Procedure details